N-[4-(hydroxymethyl)cyclohexyl]-4-(triazol-1-yl)benzamide

• IUPAC Name: N-[4-(hydroxymethyl)cyclohexyl]-4-(triazol-1-yl)benzamide
• InChI: InChI=1S/C16H20N4O2/c21-11-12-1-5-14(6-2-12)18-16(22)13-3-7-15(8-4-13)20-10-9-17-19-20/h3-4,7-10,12,14,21H,1-2,5-6,11H2,(H,18,22)
• InChI Key: OHWXMYLDBWLRTQ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CCC1CO)NC(=O)C2=CC=C(C=C2)N3C=CN=N3
• Molecular Formula: C16H20N4O2
• Molecular Weight: 300.36 g/mol

Description

N-[4-(hydroxymethyl)cyclohexyl]-4-(triazol-1-yl)benzamide, also known as CTB or cyclo-tetrahydrocannabinol-benzamide, is a synthetic compound that has been developed for its potential use in scientific research. CTB is a cannabinoid receptor ligand that has been shown to have a high affinity for both CB1 and CB2 receptors.

Mechanism of Action

N-[4-(hydroxymethyl)cyclohexyl]-4-(triazol-1-yl)benzamide acts as a cannabinoid receptor agonist, binding to both CB1 and CB2 receptors. CB1 receptors are primarily found in the central nervous system, while CB2 receptors are primarily found in immune cells. Activation of these receptors can lead to a variety of physiological responses, including pain relief, anti-inflammatory effects, and modulation of neurotransmitter release.
Biochemical and Physiological Effects
N-[4-(hydroxymethyl)cyclohexyl]-4-(triazol-1-yl)benzamide has been shown to have a variety of biochemical and physiological effects in both in vitro and in vivo studies. It has been shown to have analgesic and anti-inflammatory effects, as well as neuroprotective effects in models of neurodegenerative diseases. N-[4-(hydroxymethyl)cyclohexyl]-4-(triazol-1-yl)benzamide has also been shown to modulate immune cell function and to have potential anti-cancer properties.

Advantages and Limitations for Lab Experiments

One advantage of using N-[4-(hydroxymethyl)cyclohexyl]-4-(triazol-1-yl)benzamide in lab experiments is its high affinity for both CB1 and CB2 receptors, which allows for more precise targeting of these receptors. However, one limitation is that N-[4-(hydroxymethyl)cyclohexyl]-4-(triazol-1-yl)benzamide is a synthetic compound, and its effects may not fully reflect the effects of endogenous cannabinoids.

Future Directions

There are several potential future directions for research on N-[4-(hydroxymethyl)cyclohexyl]-4-(triazol-1-yl)benzamide. One area of interest is the potential therapeutic applications of N-[4-(hydroxymethyl)cyclohexyl]-4-(triazol-1-yl)benzamide in the treatment of pain, inflammation, and neurodegenerative disorders. Another area of interest is the use of N-[4-(hydroxymethyl)cyclohexyl]-4-(triazol-1-yl)benzamide as a tool to study the role of cannabinoid receptors in various physiological processes. Additionally, further research is needed to fully understand the biochemical and physiological effects of N-[4-(hydroxymethyl)cyclohexyl]-4-(triazol-1-yl)benzamide and its potential limitations as a research tool.

Synthesis Methods

The synthesis of N-[4-(hydroxymethyl)cyclohexyl]-4-(triazol-1-yl)benzamide involves the reaction of 4-chlorobenzoyl chloride with 4-(hydroxymethyl)cyclohexanone in the presence of a base, followed by the reaction with sodium azide and copper (I) iodide to form the triazole ring. The final product is obtained by the reduction of the nitro group using palladium on carbon and hydrogen gas. The purity of the compound is confirmed by HPLC and NMR.

Scientific Research Applications

N-[4-(hydroxymethyl)cyclohexyl]-4-(triazol-1-yl)benzamide has been used in scientific research to investigate the role of cannabinoid receptors in various physiological processes. It has been shown to have potential therapeutic applications in the treatment of pain, inflammation, and neurodegenerative disorders. N-[4-(hydroxymethyl)cyclohexyl]-4-(triazol-1-yl)benzamide has also been used to study the effects of cannabinoid receptors on the immune system, cardiovascular system, and gastrointestinal system.